Cas no 6431-92-1 (Propanoic acid, 2-(acetylthio)-)

Propanoic acid, 2-(acetylthio)- structure
6431-92-1 structure
Product Name:Propanoic acid, 2-(acetylthio)-
CAS No:6431-92-1
MF:C5H8O3S
MW:148.180220603943
CID:424086
PubChem ID:13599129
Update Time:2025-04-19

Propanoic acid, 2-(acetylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(acetylthio)-
    • 2-acetylsulfanylpropanoic acid
    • AKOS006376656
    • 2-(acetylsulfanyl)propanoic acid
    • 6431-92-1
    • SCHEMBL6896886
    • 2-(acetylthio)propionic acid
    • DTXSID60544713
    • S-acetyl-mercaptopropionic Acid
    • SQFDPVZBYCOAJO-UHFFFAOYSA-N
    • Inchi: 1S/C5H8O3S/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
    • InChI Key: SQFDPVZBYCOAJO-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)C(C(=O)O)C

Computed Properties

  • Exact Mass: 148.01944
  • Monoisotopic Mass: 148.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 54.37
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